![molecular formula C17H17N3 B4239784 3-methyl-1-(2-methylphenyl)-4-phenyl-1H-pyrazol-5-amine](/img/structure/B4239784.png)
3-methyl-1-(2-methylphenyl)-4-phenyl-1H-pyrazol-5-amine
Overview
Description
3-methyl-1-(2-methylphenyl)-4-phenyl-1H-pyrazol-5-amine, also known as MPA, is a synthetic compound that belongs to the pyrazol family. MPA has gained significant interest due to its potential applications in scientific research, particularly in the field of neuroscience. In
Mechanism of Action
3-methyl-1-(2-methylphenyl)-4-phenyl-1H-pyrazol-5-amine acts as a positive allosteric modulator of the GABA-A receptor. This means that it enhances the activity of the receptor in the presence of GABA, which leads to an increase in inhibitory neurotransmission in the brain. The exact mechanism of action of 3-methyl-1-(2-methylphenyl)-4-phenyl-1H-pyrazol-5-amine is not fully understood, but it is thought to bind to a specific site on the receptor that is distinct from the GABA binding site.
Biochemical and Physiological Effects:
3-methyl-1-(2-methylphenyl)-4-phenyl-1H-pyrazol-5-amine has been shown to have a range of biochemical and physiological effects. It has been found to increase the binding affinity of GABA to the GABA-A receptor, which leads to an increase in inhibitory neurotransmission in the brain. This has been linked to a range of effects, including sedation, anxiolysis, anticonvulsant activity, and muscle relaxation.
Advantages and Limitations for Lab Experiments
One of the main advantages of 3-methyl-1-(2-methylphenyl)-4-phenyl-1H-pyrazol-5-amine is its selectivity for the GABA-A receptor. This makes it a useful tool for studying the effects of GABA modulation on behavior and cognition. However, one of the limitations of 3-methyl-1-(2-methylphenyl)-4-phenyl-1H-pyrazol-5-amine is its relatively low potency, which means that higher concentrations are required to produce significant effects. This can make it more difficult to use in experiments, particularly those that require precise control over drug concentrations.
Future Directions
There are a number of potential future directions for research on 3-methyl-1-(2-methylphenyl)-4-phenyl-1H-pyrazol-5-amine. One area of interest is the development of more potent and selective modulators of the GABA-A receptor. This could lead to the development of new drugs for the treatment of anxiety, insomnia, and other conditions that are thought to be related to GABA dysfunction. Another area of interest is the use of 3-methyl-1-(2-methylphenyl)-4-phenyl-1H-pyrazol-5-amine as a tool to study the role of GABA in the development and progression of neurological disorders such as Alzheimer's disease and epilepsy.
Conclusion:
In conclusion, 3-methyl-1-(2-methylphenyl)-4-phenyl-1H-pyrazol-5-amine is a synthetic compound that has potential applications in scientific research, particularly in the field of neuroscience. It acts as a positive allosteric modulator of the GABA-A receptor, which leads to an increase in inhibitory neurotransmission in the brain. 3-methyl-1-(2-methylphenyl)-4-phenyl-1H-pyrazol-5-amine has been found to have a range of biochemical and physiological effects, including sedation, anxiolysis, anticonvulsant activity, and muscle relaxation. While it has some limitations, 3-methyl-1-(2-methylphenyl)-4-phenyl-1H-pyrazol-5-amine remains a useful tool for studying the effects of GABA modulation on behavior and cognition, and has potential applications in the development of new drugs for the treatment of neurological disorders.
Scientific Research Applications
3-methyl-1-(2-methylphenyl)-4-phenyl-1H-pyrazol-5-amine has been found to have potential applications in scientific research, particularly in the field of neuroscience. It has been used as a tool to study the role of GABA receptors in the central nervous system. 3-methyl-1-(2-methylphenyl)-4-phenyl-1H-pyrazol-5-amine has been shown to selectively bind to the GABA-A receptor, which is responsible for inhibitory neurotransmission in the brain. This makes 3-methyl-1-(2-methylphenyl)-4-phenyl-1H-pyrazol-5-amine a useful tool for studying the effects of GABA modulation on behavior and cognition.
properties
IUPAC Name |
5-methyl-2-(2-methylphenyl)-4-phenylpyrazol-3-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3/c1-12-8-6-7-11-15(12)20-17(18)16(13(2)19-20)14-9-4-3-5-10-14/h3-11H,18H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMSHYIRTVBBTKA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1N2C(=C(C(=N2)C)C3=CC=CC=C3)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Methyl-2-(2-methylphenyl)-4-phenylpyrazol-3-amine |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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